Cas no 1363382-85-7 (6-Bromo-3-methyl-1H-pyrrolo[3,2-b]pyridine)

• Product Name: 6-Bromo-3-methyl-1H-pyrrolo[3,2-b]pyridine
• CAS No: 1363382-85-7
• MF: C₈H₇BrN₂
• MW: 211.058580636978
• MDL: MFCD21642003
• CID: 3163830
• PubChem ID: 72207943
• Update Time: 2025-10-25

6-Bromo-3-methyl-1H-pyrrolo[3,2-b]pyridine Chemical and Physical Properties

Names and Identifiers

• Not available
• 6-BROMO-3-METHYL-4-AZAINDOLE
• 6-Bromo-3-methyl-1H-pyrrolo[3,2-b]pyridine
• SB19855
• PB37121
• AKOS027251578
• 1H-Pyrrolo[3,2-b]pyridine, 6-bromo-3-methyl-
• AS-51560
• SY099762
• DB-414711
• SCHEMBL18375679
• DTXSID401257646
• 1363382-85-7
• MFCD21642003
• P12949
• CS-0050273

• MDL： MFCD21642003
• Inchi： 1S/C8H7BrN2/c1-5-3-10-7-2-6(9)4-11-8(5)7/h2-4,10H,1H3
• InChI Key： UYLGTOMWWCDXOQ-UHFFFAOYSA-N
• SMILES： BrC1C=NC2C(C)=CNC=2C=1

Computed Properties

• Exact Mass: 209.97926g/mol
• Monoisotopic Mass: 209.97926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.7
• XLogP3: 2.1

Additional information on 6-Bromo-3-methyl-1H-pyrrolo[3,2-b]pyridine

Comprehensive Overview of 6-Bromo-3-methyl-1H-pyrrolo[3,2-b]pyridine (CAS No. 1363382-85-7)

6-Bromo-3-methyl-1H-pyrrolo[3,2-b]pyridine (CAS No. 1363382-85-7) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the pyrrolopyridine family, a class of nitrogen-containing heterocycles known for their versatile applications in drug discovery and material science. The presence of a bromine substituent at the 6-position and a methyl group at the 3-position enhances its reactivity, making it a valuable intermediate for synthesizing more complex molecules.

In recent years, the demand for 6-Bromo-3-methyl-1H-pyrrolo[3,2-b]pyridine has surged, particularly in the field of medicinal chemistry. Researchers are exploring its potential as a building block for kinase inhibitors, which are pivotal in treating cancers and inflammatory diseases. The compound's CAS No. 1363382-85-7 is frequently searched in academic databases and chemical supplier catalogs, reflecting its growing importance. Additionally, its structural similarity to indole and azaindole derivatives has sparked interest in its use for developing central nervous system (CNS) therapeutics.

From a synthetic perspective, 6-Bromo-3-methyl-1H-pyrrolo[3,2-b]pyridine offers several advantages. Its bromine moiety allows for facile functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the creation of diverse derivatives. This adaptability aligns with the current trend in fragment-based drug design (FBDD), where small, modular compounds are used to construct larger, target-specific molecules. The compound's methyl group further contributes to its lipophilicity, a critical factor in optimizing drug bioavailability.

Beyond pharmaceuticals, 6-Bromo-3-methyl-1H-pyrrolo[3,2-b]pyridine (CAS No. 1363382-85-7) is also investigated for its potential in agrochemical applications. Its heterocyclic core is a common motif in pesticides and herbicides, where it often imparts selective toxicity toward pests while minimizing environmental impact. This dual utility in human health and crop protection underscores its relevance in addressing global challenges like food security and disease management.

The compound's stability under standard laboratory conditions and compatibility with green chemistry principles further enhance its appeal. As industries increasingly prioritize sustainable synthesis, 6-Bromo-3-methyl-1H-pyrrolo[3,2-b]pyridine stands out as a candidate for catalysis-driven transformations and solvent-free reactions. These attributes resonate with the broader scientific community's focus on reducing carbon footprints and waste generation.

In summary, 6-Bromo-3-methyl-1H-pyrrolo[3,2-b]pyridine (CAS No. 1363382-85-7) is a multifaceted compound with promising applications across life sciences and material innovation. Its structural features, combined with evolving synthetic methodologies, position it as a key player in advancing precision medicine and sustainable agriculture. As research continues to uncover its potential, this compound is poised to remain a focal point in scientific and industrial discourse.